Cas no 1289385-67-6 (Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester)
Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester
- tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-4-yl)carbamate
- SBB074990
- (tert-butoxy)-N-methyl-N-[1-(pyrazin-2-ylethyl)(4-piperidyl)]carboxamide
- methyl [1-(1-pyrazin-2-ylethyl)piperidin-4-yl]carbamic acid tert-butyl ester
-
- Inchi: 1S/C17H28N4O2/c1-13(15-12-18-8-9-19-15)21-10-6-14(7-11-21)20(5)16(22)23-17(2,3)4/h8-9,12-14H,6-7,10-11H2,1-5H3
- InChI Key: BMBJOIKANPVNBK-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N(C)C1CCN(C(C2C=NC=CN=2)C)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 389
- Topological Polar Surface Area: 58.6
Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 090688-500mg |
Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester |
1289385-67-6 | 500mg |
£534.00 | 2022-03-01 |
Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester
Comprehensive Overview of Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester (CAS No. 1289385-67-6)
The compound Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester (CAS No. 1289385-67-6) is a specialized piperidine derivative with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a pyrazine ring and a tert-butyl carbamate moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating central nervous system (CNS) targets, particularly in the context of neurodegenerative diseases and psychiatric disorders.
In recent years, the demand for piperidine-based scaffolds has surged, driven by their versatility in medicinal chemistry. The pyrazin-2-yl-ethyl substituent in this compound enhances its binding affinity to specific receptors, making it a candidate for exploring G-protein-coupled receptors (GPCRs) and ion channels. This aligns with current trends in precision medicine, where tailored molecular designs are critical for addressing unmet medical needs. Additionally, the tert-butyl ester group provides stability, facilitating easier handling and storage during laboratory workflows.
From a synthetic perspective, CAS No. 1289385-67-6 is often utilized in multistep organic synthesis, particularly in the construction of heterocyclic compounds. Its application extends to peptide mimetics and small-molecule inhibitors, which are pivotal in oncology and immunology research. The compound’s lipophilic properties and hydrogen-bonding capacity further contribute to its utility in drug discovery pipelines, where bioavailability and membrane permeability are key considerations.
Another area of growing interest is the compound’s potential role in neuroprotection. With rising global attention on Alzheimer’s disease and Parkinson’s disease, researchers are investigating how Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester could influence amyloid-beta aggregation or dopaminergic pathways. These studies are often highlighted in high-impact journals, reflecting the compound’s relevance in cutting-edge science.
For laboratory professionals, the compound’s spectroscopic data (e.g., NMR, HPLC, and mass spectrometry) are well-documented, ensuring reproducibility in experiments. Its molecular weight (C17H28N4O2) and logP value are frequently cited in QSAR modeling, aiding in the prediction of pharmacokinetic properties. This data-driven approach resonates with the AI-assisted drug design trend, where computational tools accelerate the identification of lead compounds.
In summary, Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester represents a multifaceted tool for modern research. Its applications span medicinal chemistry, neuroscience, and computational biology, addressing some of the most pressing challenges in healthcare today. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative therapeutic development.
1289385-67-6 (Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)